Cas no 128139-38-8 (2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name))

• Product Name: 2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
• CAS No: 128139-38-8
• MF: C₁₀H₁₈O₇S
• MW: 282.310722827911
• CID: 1226330
• PubChem ID: 9925761
• Update Time: 2025-04-20

2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• 2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
• 1,4-butanediol, 2-[(acetyloxy)methyl]-, 1-acetate 4-methanesulfonate
• 2-(Acetoxymethyl)-4-[(methylsulfonyl)oxy]butyl acetate
• DTXSID401160504
• SCHEMBL6577422
• 128139-38-8

• Inchi： 1S/C10H18O7S/c1-8(11)15-6-10(7-16-9(2)12)4-5-17-18(3,13)14/h10H,4-7H2,1-3H3
• InChI Key： JVCXNJMGKANFHZ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC(COC(C)=O)COC(C)=O

Computed Properties

• Exact Mass: 282.07734
• Monoisotopic Mass: 282.07732408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.97